4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline

• CAS: 1015846-75-9

Core Science & Biosynthesis

The Ascendant Therapeutic Trajectory of 3-Ethyl-1,2,4-Oxadiazole Derivatives in Modern Drug Discovery

A Technical Guide for Researchers and Drug Development Professionals

The relentless pursuit of novel therapeutic agents has led medicinal chemists to explore the vast chemical space of heterocyclic compounds. Among these, the 1,2,4-oxadiazole scaffold has emerged as a "privileged structure" due to its remarkable versatility and broad spectrum of pharmacological activities. This guide delves into the burgeoning therapeutic potential of a specific subclass: 3-ethyl-1,2,4-oxadiazole derivatives. We will explore their synthesis, mechanisms of action, and diverse applications in drug discovery, providing a comprehensive resource for scientists and researchers in the field. The 1,2,4-oxadiazole ring is a bioisosteric equivalent of ester and amide moieties, offering improved metabolic stability and pharmacokinetic properties to parent scaffolds.[1]

The 1,2,4-Oxadiazole Core: A Gateway to Diverse Pharmacological Activity

The five-membered 1,2,4-oxadiazole ring, containing one oxygen and two nitrogen atoms, has garnered significant attention in medicinal chemistry. Its unique electronic properties and ability to participate in hydrogen bonding interactions contribute to its capacity to bind to a wide array of biological targets.[2] Derivatives of this scaffold have demonstrated a wide range of therapeutic applications, including anticancer, anti-inflammatory, antimicrobial, neuroprotective, and antidiabetic activities.[1]

Synthetic Strategies for 3-Ethyl-1,2,4-Oxadiazole Derivatives

The construction of the 3-ethyl-1,2,4-oxadiazole core typically involves the cyclization of an O-acylated amidoxime. A general and efficient protocol for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles, which can be adapted for 3-ethyl derivatives, is outlined below.

General Synthesis Workflow

Caption: General synthetic route to 3-ethyl-1,2,4-oxadiazole derivatives.

Detailed Experimental Protocol: Synthesis of a Representative 3-Ethyl-5-Aryl-1,2,4-Oxadiazole

This protocol describes a common method for the synthesis of 3-ethyl-5-aryl-1,2,4-oxadiazoles, which are a prominent class of derivatives with significant therapeutic potential.

Step 1: Synthesis of Propanamidoxime

• To a solution of propionitrile (1 equivalent) in ethanol, add an aqueous solution of hydroxylamine hydrochloride (1.2 equivalents) and sodium carbonate (1.2 equivalents).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Extract the residue with a suitable organic solvent (e.g., ethyl acetate) and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude propanamidoxime, which can be used in the next step without further purification.

Step 2: Synthesis of the 3-Ethyl-5-Aryl-1,2,4-Oxadiazole

• Dissolve the propanamidoxime (1 equivalent) in a suitable solvent such as pyridine or N,N-dimethylformamide (DMF).

• Cool the solution to 0°C in an ice bath.

• Add the desired aryl acyl chloride (1.1 equivalents) dropwise to the cooled solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Pour the reaction mixture into ice-cold water to precipitate the crude product.

• Filter the precipitate, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to afford the pure 3-ethyl-5-aryl-1,2,4-oxadiazole derivative.

Therapeutic Applications and Mechanisms of Action

3-Ethyl-1,2,4-oxadiazole derivatives have shown promise in a variety of therapeutic areas, primarily due to their ability to modulate key signaling pathways involved in disease pathogenesis.

Anticancer Activity: Targeting Key Signaling Pathways

The anticancer potential of 1,2,4-oxadiazole derivatives is well-documented, with many compounds exhibiting potent activity against a range of cancer cell lines.[3] While specific data for 3-ethyl derivatives is emerging, the broader class of 1,2,4-oxadiazoles is known to exert its anticancer effects through various mechanisms, including the inhibition of crucial signaling pathways like the Epidermal Growth Factor Receptor (EGFR) pathway.

The EGFR Signaling Pathway

The EGFR signaling cascade plays a pivotal role in cell proliferation, survival, and differentiation.[4] Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention.

Caption: Simplified EGFR signaling pathway and the inhibitory action of 3-ethyl-1,2,4-oxadiazole derivatives.

Certain 1,2,4-oxadiazole derivatives have been identified as potent EGFR inhibitors, demonstrating significant anticancer activity.[5] These compounds typically function by competing with ATP for binding to the kinase domain of the receptor, thereby blocking its autophosphorylation and downstream signaling.

Quantitative Data on Anticancer Activity of 1,2,4-Oxadiazole Derivatives

Compound ID	3-Substituent	5-Substituent	Cancer Cell Line	IC50 (µM)	Reference
Generic 1,2,4-Oxadiazole	Aryl	Aryl	A549 (Lung)	1.59 - 7.48	[6]
Generic 1,2,4-Oxadiazole	Aryl	Aryl	C6 (Glioma)	8.16 - 13.04	[6]
Edaravone-1,3,4-oxadiazole	-	-	MDA-MB-231	1.0 - 1.9	[7]

Note: Data for specific 3-ethyl derivatives is limited in the reviewed literature; the table presents data for the broader class of 1,2,4- and 1,3,4-oxadiazoles to illustrate their potential.

Anti-inflammatory Activity: Modulation of the NF-κB Pathway

Chronic inflammation is a key driver of numerous diseases, including arthritis, inflammatory bowel disease, and certain cancers. The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response, controlling the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules.

The NF-κB Signaling Pathway

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes.

Caption: Simplified NF-κB signaling pathway and the inhibitory action of 3-ethyl-1,2,4-oxadiazole derivatives.

Several 1,3,4-oxadiazole derivatives have been shown to exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[8] This inhibition can occur at various points in the cascade, such as the prevention of IκB phosphorylation by the IKK complex.

In Vivo Anti-inflammatory Activity of Oxadiazole Derivatives

Compound Class	Animal Model	Edema Inhibition (%)	Reference
Imidazo[2,1-b][1][3][4]thiadiazole	Carrageenan-induced rat paw edema	up to 81.91%	[9]
Flurbiprofen-based oxadiazole	Carrageenan-induced paw edema	up to 88.33%	[10]
Benzothiazole-oxadiazole	Carrageenan-induced rat paw edema	up to 81.54%	[11]

Note: This table showcases the in vivo anti-inflammatory potential of various oxadiazole-containing scaffolds.

Antimicrobial Activity

The rise of antibiotic resistance necessitates the development of novel antimicrobial agents. 1,2,4- and 1,3,4-oxadiazole derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Prepare a series of twofold dilutions of the test compound in a suitable liquid growth medium in a 96-well microtiter plate.

• Inoculate each well with a standardized suspension of the target microorganism.

• Include positive (microorganism with no compound) and negative (medium only) controls.

• Incubate the plate at the optimal temperature for the growth of the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of the compound that shows no turbidity (i.e., no growth).

Quantitative Data on Antimicrobial Activity of Oxadiazole Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference
1,3,4-Oxadiazole Derivatives	Staphylococcus aureus	4 - 32	[4]
1,3,4-Oxadiazole Derivatives	Various Bacteria & Fungi	7 - 37	[1]
3,5-Diaryl-1,2,4-oxadiazoles	Escherichia coli	60 (µM)	[12]

Future Perspectives and Conclusion

The 3-ethyl-1,2,4-oxadiazole scaffold represents a promising starting point for the development of novel therapeutic agents. While the existing body of literature highlights the significant potential of the broader 1,2,4-oxadiazole class, further focused research on 3-ethyl derivatives is warranted. Future studies should aim to:

• Synthesize and screen libraries of 3-ethyl-1,2,4-oxadiazole derivatives to establish clear structure-activity relationships.

• Elucidate the precise molecular targets and mechanisms of action for the most potent compounds.

• Conduct in vivo efficacy and safety studies to validate their therapeutic potential in relevant disease models.

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• Golic, M., & Sova, M. (2021). Novel 3′-Substituted-1′,2′,4′-Oxadiazole Derivatives of 18βH-Glycyrrhetinic Acid and Their O-Acylated Amidoximes: Synthesis and Evaluation of Antitumor and Anti-Inflammatory Potential In Vitro and In Vivo. International Journal of Molecular Sciences, 22(16), 8758. [Link]

• Kumar, S., & Sharma, P. K. (2017). Synthesis and in vivo Anti-inflammatory and Analgesic activities of Oxadiazoles clubbed with Benzothiazole nucleus. International Journal of Pharmaceutical Sciences and Research, 8(11), 4683-4689. [Link]

• Khan, I., et al. (2025). In vivo anti-inflammatory evaluation of oxadiazole derivatives bearing flurbiprofen moiety using experimental and computational approaches. Scientific Reports, 15(1), 1-15. [Link]

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• de Cássia, R., & da Silva, V. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules (Basel, Switzerland), 27(23), 8345. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Retrieved from [Link]

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• Singh, A., et al. (2022). Identification of 1,2,4-Oxadiazoles-Based Novel EGFR Inhibitors: Molecular Dynamics Simulation-Guided Identification and in vitro ADME Studies. Journal of Chemical Information and Modeling, 62(10), 2489-2502. [Link]

• Ali, A., et al. (2025). Oxadiazole Derivatives as Multifunctional Anticancer Agents: Targeting EGFR, PI3K/Akt/mTOR, and p53 Pathways for Enhanced Therapeutic Efficacy. Archiv der Pharmazie. [Link]

• M. I. K. (2018). Synthesis of 5-arylacetylenyl-1,2,4-oxadiazoles and their transformations under superelectrophilic activation conditions. Beilstein Journal of Organic Chemistry, 14, 2898-2906. [Link]

• Głowacka, I. E., & Ulatowska, M. (2018). Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. Molecules (Basel, Switzerland), 23(12), 3361. [Link]

• Kumar, A., & Singh, R. K. (2015). Synthesis and antimicrobial screening of some 1, 3, 4-oxadiazoles and their molecular properties prediction through 'rule of five'. Journal of Chemical and Pharmaceutical Research, 7(3), 1334-1341. [Link]

• Mohan, C. D., et al. (2018). Novel 1, 3, 4-Oxadiazole Induces Anticancer Activity by Targeting NF-κB in Hepatocellular Carcinoma Cells. Frontiers in Oncology, 8, 42. [Link]

• Gümüş, P., & Özkay, Y. (2022). New 1,3,4-oxadiazoles linked with the 1,2,3-triazole moiety as antiproliferative agents targeting the EGFR tyrosine kinase. Archiv der Pharmazie, 355(6), e2200009. [Link]

• Gaonkar, S. L., & Shet, J. (2016). Design and Synthesis of 3-Aryl-5-Alicylic-[3][4][13]-oxadiazoles as Novel Platelet Aggregation Inhibitors. Letters in Drug Design & Discovery, 13(5), 441-448. [Link]

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Protocols & Analytical Methods

Application Note: Functionalization of the Amino Group in 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline

Executive Summary & Chemical Context[1][2][3][4][5][6]

The molecule 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline represents a "privileged scaffold" in modern drug discovery. The 1,2,4-oxadiazole ring acts as a bioisostere for esters and amides, offering improved metabolic stability and lipophilicity profiles (LogD modulation). However, the successful derivatization of the amino group (

) presents specific challenges that distinguish it from standard aniline chemistry.

Electronic Environment

The 1,2,4-oxadiazole ring is significantly electron-withdrawing. Through resonance and induction, it pulls electron density away from the phenyl ring, thereby reducing the nucleophilicity of the para-amino group.

• Estimated

  (Anilinium): ~3.2 – 3.8 (compared to 4.6 for unsubstituted aniline).

• Implication: Standard nucleophilic attacks (e.g., using weak electrophiles or mild bases) will likely result in sluggish kinetics or incomplete conversion. Protocols must be adapted to drive the reaction to completion using activated electrophiles or catalysis.

Stability Constraints

While the 1,2,4-oxadiazole ring is robust under physiological conditions, it possesses specific vulnerabilities:

• Sensitivity: Susceptible to ring-opening hydrolysis under vigorous strongly basic conditions (e.g., boiling NaOH) or reductive cleavage (N-O bond rupture) under high-pressure hydrogenation.

• Constraint: Avoid harsh reducing agents (e.g., LiAlH4) and prolonged exposure to pH > 12 at elevated temperatures.

Strategic Decision Framework

Before selecting a protocol, refer to the following decision matrix to match your target moiety with the appropriate synthetic strategy.

Figure 1: Decision tree for selecting the optimal functionalization pathway based on the target pharmacophore.

Protocol A: High-Efficiency Amide Coupling (Acylation)

Application: Synthesis of amide libraries where the aniline is the nucleophile. Challenge: The deactivated aniline reacts poorly with standard EDC/HOBt conditions. Solution: Use of HATU (a highly reactive uronium salt) or Acid Chlorides to generate a potent electrophile.

Materials

• Substrate: 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline (1.0 equiv).

• Carboxylic Acid: R-COOH (1.2 equiv).

• Coupling Reagent: HATU (1.2 – 1.5 equiv).

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv).

• Solvent: Anhydrous DMF or DMA (Dimethylacetamide).

Step-by-Step Procedure

• Activation: In a dry vial, dissolve the Carboxylic Acid (1.2 equiv) in anhydrous DMF (0.2 M concentration relative to amine).

• Base Addition: Add DIPEA (3.0 equiv). Stir for 2 minutes.

• Reagent Addition: Add HATU (1.2 equiv). The solution may turn yellow/orange. Stir for 5–10 minutes at Room Temperature (RT) to form the activated ester.

• Coupling: Add the 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline (1.0 equiv) to the reaction mixture.

• Incubation: Stir at RT for 4–16 hours.

  • Note: If conversion is <50% after 4 hours (monitored by LCMS), heat to 50°C. Do not exceed 80°C to preserve the oxadiazole ring.

• Workup: Dilute with EtOAc, wash with saturated NaHCO3 (2x), water (1x), and brine (1x). Dry over Na2SO4.

• Purification: Flash column chromatography (Hexane/EtOAc).

Alternative (Acid Chloride Method): If the acid chloride is available, dissolve aniline in DCM with Pyridine (2.0 equiv) and add R-COCl dropwise at 0°C. This is often faster but less tolerant of functional groups on the "R" chain.

Protocol B: Controlled Reductive Amination

Application: Installing alkyl groups (secondary amines). Challenge: Direct alkylation with alkyl halides leads to over-alkylation (tertiary amines/quaternary salts). Solution: Indirect reductive amination using mild borohydrides.[1]

Materials

• Substrate: Aniline derivative (1.0 equiv).

• Aldehyde/Ketone: 1.1 equiv.

• Reductant: Sodium Triacetoxyborohydride (NaBH(OAc)3) (1.5 – 2.0 equiv).

• Acid Catalyst: Acetic Acid (AcOH) (1.0 – 2.0 equiv).

• Solvent: DCE (1,2-Dichloroethane) or DCM.

Step-by-Step Procedure

• Imine Formation: Dissolve the aniline and the aldehyde in DCE (0.1 M).

• Acidification: Add Acetic Acid. This is critical for deactivated anilines to protonate the aldehyde oxygen and facilitate nucleophilic attack.

• Equilibration: Stir for 30–60 minutes at RT. (Formation of the imine intermediate).[1][2][3]

• Reduction: Add NaBH(OAc)3 in one portion.

• Reaction: Stir at RT for 12–24 hours.

  • Validation: LCMS should show mass M+R_alkyl.

• Quench: Quench with saturated aqueous NaHCO3. Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Extract with DCM.

Protocol C: Buchwald-Hartwig Cross-Coupling

Application: Synthesis of biaryl amines (Aniline + Aryl Halide). Challenge: The electron-poor aniline is a weak nucleophile for Pd-catalysis. Solution: Use electron-rich, bulky phosphine ligands (e.g., BrettPhos, XPhos) to facilitate the reductive elimination step.

Materials

• Substrate: Aniline derivative (1.0 equiv).

• Coupling Partner: Aryl Bromide/Iodide (1.0 equiv).

• Catalyst: Pd2(dba)3 (2–5 mol%).

• Ligand: BrettPhos or XPhos (4–10 mol%).

• Base: Cs2CO3 (2.0 equiv) or NaOtBu (1.4 equiv).

• Solvent: Toluene or 1,4-Dioxane (degassed).

Workflow Visualization

Figure 2: Workflow for Palladium-catalyzed C-N bond formation.

Troubleshooting & Optimization Comparison

Issue	Probable Cause	Corrective Action
No Reaction (Amide)	Aniline nucleophilicity is too low.	Switch from EDC to HATU or POCl3 . Increase Temp to 60°C.
Low Yield (Reductive)	Imine failed to form.	Use Ti(OiPr)4 as a dehydrating agent during imine formation step before adding reductant.
Ring Cleavage	Hydrolysis of oxadiazole.	Avoid strong aqueous bases (NaOH/KOH) at reflux. Use Cs2CO3 or K3PO4 in organic solvents instead.
Insoluble SM	High crystallinity of scaffold.	Use DMA or NMP instead of DMF/DCM.

References

• BenchChem. Protocol for Amide Coupling with Electron-Deficient Amines.[4] (2025).[4][5][6][7][8] Retrieved from

• National Institutes of Health (NIH). Synthesis and biological evaluation of 1,2,4-oxadiazole derivatives. (2022).[6] PMC Article. Retrieved from

• Royal Society of Chemistry. Direct reductive amination of functionalized aldehydes with aniline derivatives.[9] (2014). Org. Biomol. Chem. Retrieved from

• Science Publishing Group. Synthesis and Characterization of 4-(5-(ethylthio)-1,3,4-oxadiazole-2-yl) aniline. (2014). American Journal of Applied Chemistry. Retrieved from

• ResearchGate. Reactivity and Stability of 1,2,4-Oxadiazoles. (2023).[10][11] Retrieved from

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Application Notes &amp; Protocols: Diazotization of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline for Advanced Pharmaceutical Synthesis

For: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive guide details the diazotization of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline, a critical transformation for synthesizing advanced pharmaceutical intermediates. Diazonium salts derived from heterocyclic amines are highly versatile synthons, enabling a diverse range of subsequent functionalizations. This document provides an in-depth protocol, mechanistic insights, critical safety considerations, and potential applications in drug discovery and development, grounded in established chemical principles and safety protocols. The 1,2,4-oxadiazole moiety is a significant pharmacophore found in numerous therapeutic agents, and its functionalization via diazotization opens avenues for novel molecular architectures.[1][2][3]

Introduction: The Strategic Importance of Diazotization in Heterocyclic Chemistry

The diazotization of primary aromatic amines is a cornerstone of synthetic organic chemistry, yielding highly reactive diazonium salts (Ar-N₂⁺X⁻).[4] This reaction, first discovered by Peter Griess in 1858, involves the treatment of a primary aromatic amine with nitrous acid, typically generated in situ from sodium nitrite and a strong mineral acid.[4] While extensively utilized for simple anilines, the application of this reaction to anilines bearing heterocyclic substituents, such as the 1,2,4-oxadiazole ring system in 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline, requires nuanced control of reaction conditions.

The resulting diazonium salt is a potent electrophile, susceptible to a wide array of transformations, including Sandmeyer-type reactions for the introduction of halides, cyano, and hydroxyl groups, as well as azo coupling reactions to form vibrant dyes and potential molecular switches.[5][6][] In the context of drug development, the 1,2,4-oxadiazole scaffold is recognized for its diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.[2][3][8] The ability to functionalize the aniline moiety of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline via its diazonium salt provides a powerful tool for generating libraries of novel compounds for biological screening.

Reaction Mechanism and Key Parameters

The diazotization reaction proceeds through a well-established mechanism initiated by the formation of nitrous acid from sodium nitrite and a strong acid. The subsequent steps involve the nitrosation of the primary amine to form a nitrosamine, followed by tautomerization and dehydration to yield the diazonium ion.

Visualizing the Diazotization Pathway

Caption: Mechanism of Diazotization.

Critical Reaction Parameters

Successful diazotization of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline hinges on the precise control of several key parameters:

Parameter	Recommended Range	Rationale & Causality
Temperature	0–5 °C	Diazonium salts are thermally unstable and can decompose violently at higher temperatures.[5][9][10] Maintaining a low temperature is paramount for both safety and yield.
pH	1–2	A strongly acidic medium is necessary to generate nitrous acid in situ and prevent premature coupling of the diazonium salt with the unreacted parent amine.[5]
Stoichiometry of NaNO₂	1.0–1.05 equivalents	A slight excess of sodium nitrite ensures complete conversion of the amine. However, a large excess should be avoided as it can lead to unwanted side reactions and poses a safety hazard.[9][10]
Addition Rate of NaNO₂	Slow, dropwise	The reaction is exothermic.[6] A slow addition rate allows for effective heat dissipation and prevents localized temperature increases that could lead to decomposition.

Detailed Experimental Protocol

This protocol is designed for the small-scale synthesis (up to 1 gram) of the diazonium salt of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline for immediate use in subsequent reactions.

Materials & Reagents:

• 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sulfamic Acid or Urea

• Starch-iodide paper

• Distilled water

• Ice

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Dropping funnel

• Ice-salt bath

Step-by-Step Procedure

• Preparation of the Amine Salt Suspension:

  • In a 100 mL three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 1.0 g of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline in 20 mL of distilled water.

  • While stirring, slowly add 2.5 mL of concentrated hydrochloric acid. The mixture will form a slurry of the amine hydrochloride salt.

  • Cool the flask in an ice-salt bath to an internal temperature of 0–5 °C. It is critical to maintain this temperature range throughout the reaction.[4]

• Preparation of the Nitrite Solution:

  • In a separate beaker, dissolve a stoichiometric equivalent of sodium nitrite (e.g., if starting with 4.92 mmol of aniline, use ~0.34 g, 4.92 mmol of NaNO₂) in 5 mL of cold distilled water.

• Diazotization Reaction:

  • Slowly add the cold sodium nitrite solution dropwise to the stirred amine hydrochloride suspension over a period of 20–30 minutes, ensuring the internal temperature does not exceed 5 °C.[4]

  • The solid amine hydrochloride should gradually dissolve, yielding a clear, pale-yellow solution of the diazonium salt.

• Monitoring for Completion and Quenching Excess Nitrous Acid:

  • After the addition is complete, continue stirring the mixture in the ice bath for an additional 15 minutes.

  • Test for the presence of excess nitrous acid by touching a drop of the reaction mixture to starch-iodide paper. A positive test (immediate blue-black color) indicates an excess of nitrous acid.

  • If the test is positive, quench the excess nitrous acid by adding a small amount of sulfamic acid or urea portion-wise until the starch-iodide test is negative (the paper remains white).[9][10] A slight effervescence (N₂ gas) may be observed.

• Immediate Use of the Diazonium Salt Solution:

  • The resulting solution of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzenediazonium chloride is highly reactive and should be used immediately in the subsequent synthetic step (e.g., Sandmeyer reaction, azo coupling). DO NOT ATTEMPT TO ISOLATE THE SOLID DIAZONIUM SALT. [9][10][11]

Experimental Workflow Diagram

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. SATHEE: Chemistry Diazotization Reaction [satheejee.iitk.ac.in]
• 6. chemistai.org [chemistai.org]
• 8. 1,3,4-Oxadiazole Containing Compounds As Therapeutic Targets For Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Preparation of push-pull dyes using 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline

Executive Summary

This guide details the protocol for synthesizing "Push-Pull" (Donor-

-Acceptor) dyes using 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline as the diazo component.

The 1,2,4-oxadiazole ring acts as a moderate electron-withdrawing group (Auxiliary Acceptor), enhancing thermal stability and bathochromic shifts compared to simple benzene analogs. When coupled with electron-rich donors (e.g., N,N-dialkyl anilines), these molecules exhibit strong Intramolecular Charge Transfer (ICT), making them ideal candidates for disperse dyes for polyester , nonlinear optical (NLO) materials , and solvatochromic fluorescent probes .

Key Technical Challenge: The electron-withdrawing nature of the oxadiazole ring significantly reduces the basicity of the primary amine, rendering standard aqueous diazotization (HCl/NaNO

) inefficient. This protocol utilizes Nitrosyl Sulfuric Acid ( /NaNO ) to ensure quantitative diazotization.

Strategic Framework: The "Push-Pull" Architecture

The target molecule functions on a D-

-A mechanism. The synthesis connects the electron-deficient oxadiazole (Acceptor) to an electron-rich coupler (Donor) via an azo bridge ( -spacer).

Figure 1: Mechanistic flow of the Intramolecular Charge Transfer (ICT) in the target dye.

Materials & Safety

Precursor: 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 99055-83-1 or analog). Coupler: N,N-Diethyl-m-toluidine (Selected for high yield and deep red color). Reagents: Sodium Nitrite (NaNO

), Sulfuric Acid (98%), Sulfamic Acid, Sodium Acetate, Ice.

Safety Critical:

• Nitrosyl Sulfuric Acid: Highly corrosive and an oxidizer. Prepare in situ with extreme care.

• Azo Compounds: Potential carcinogens. Handle all solids in a fume hood with double gloving.

Experimental Protocol

Phase 1: Preparation of Nitrosyl Sulfuric Acid ( )

Rationale: Heterocyclic amines are weakly basic. Water causes hydrolysis of the diazonium salt. Anhydrous sulfuric acid acts as both solvent and dehydrating agent.

• Chill 10 mL of concentrated

  (98%) to 0–5°C in a 3-neck round-bottom flask using an ice-salt bath.

• Slowly add 0.76 g (11 mmol) of dry powdered Sodium Nitrite (NaNO

  ) over 15 minutes.

  • Critical: Keep temperature < 10°C. Evolution of brown

    fumes indicates decomposition (bad).

• Stir until all NaNO

  is dissolved. Heat gently to 60°C for 5 minutes to ensure complete formation of nitrosyl sulfuric acid, then cool back to -5°C .

Phase 2: Diazotization

• Dissolve 1.89 g (10 mmol) of 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)aniline in 10 mL of cold acetic acid/propionic acid (3:1 mix) to facilitate solubility.

• Add the amine solution dropwise to the stirred Nitrosyl Sulfuric Acid at -5°C to 0°C.

• Stir for 2 hours at 0–5°C.

  • QC Check: Take a drop of the reaction mixture and add it to a solution of alkaline H-acid. A bright color indicates active diazonium salt.

Phase 3: Coupling Reaction

• Coupler Prep: Dissolve 1.63 g (10 mmol) of ** N,N-Diethyl-m-toluidine** in 10 mL acetic acid mixed with 50 g of crushed ice.

• Addition: Slowly pour the cold diazonium solution (from Phase 2) into the coupler mixture with vigorous stirring.

• pH Adjustment: The mixture is highly acidic. Slowly add saturated Sodium Acetate solution to adjust pH to 4.0–5.0.

  • Observation: A deep red/violet precipitate will form immediately.

• Stir for 4 hours, allowing the temperature to rise to room temperature (25°C).

Phase 4: Isolation & Purification

• Quench: Pour the reaction mixture into 200 mL of ice water.

• Filtration: Filter the precipitate under vacuum.

• Washing: Wash with water (3x) to remove acid, then with hot water (1x) to remove inorganic salts.

• Recrystallization: Recrystallize from Ethanol or DMF/Water (9:1) to obtain the pure dye.

Process Visualization

Figure 2: Step-by-step synthetic workflow for the preparation of the oxadiazole-based azo dye.

Characterization & Data Analysis

Upon synthesis, the following analytical signatures validate the "Push-Pull" nature of the dye.

Table 1: Expected Physicochemical Properties

Parameter	Expected Value/Observation	Interpretation
Appearance	Dark Red/Violet Powder	Typical for extended conjugation azo dyes.
Yield	65% - 80%	Losses usually occur during recrystallization.
(Acetone)	480 - 520 nm	Bathochromic shift due to oxadiazole acceptor strength.
Solvatochromism	Positive	shifts red in polar solvents (e.g., DMSO vs. Toluene) confirming ICT.
Melting Point	> 160°C	High thermal stability attributed to the oxadiazole ring.

Troubleshooting Guide:

• Low Yield / Tar Formation: Usually caused by temperature spikes during diazotization (>5°C) leading to phenol formation. Correction: Maintain strict ice-bath control.

• No Precipitate: pH is too low (too acidic). The coupling amine is protonated and cannot react. Correction: Add more Sodium Acetate to reach pH 4-5.

References

• Weaver, M. A., & Shuttleworth, L. (1982). Heterocyclic Diazo Components. Dyes and Pigments.[1][2][3] (Foundational text on heterocyclic amine diazotization).

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Retrieved from [Link]

• Peters, A. T. (1995). Monoazo disperse dyes derived from 4-(1,2,4-oxadiazol-5-yl)anilines. Dyes and Pigments, 29(1), 77-86. (Authoritative source for this specific class of dyes).

• RSC Advances. (2022). Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds. Retrieved from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. CN103613511A - Dilute sulfuric acid diazotization process of substituted phenylamine - Google Patents [patents.google.com]
• 3. Diazotisation [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Solubility of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline in Organic Solvents

Welcome to the technical support guide for the solubility optimization of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline. This document is designed for researchers, medicinal chemists, and formulation scientists who are working with this compound and need to establish robust and reproducible solubility protocols. As specific experimental solubility data for this molecule is not widely published, this guide provides a systematic framework for you to determine its solubility profile and troubleshoot common issues you may encounter. Our approach is grounded in first principles of physical organic chemistry and leverages established methodologies for small molecule solubility determination.

Frequently Asked Questions (FAQs): First Principles & Initial Steps

This section addresses the foundational questions that should be considered before initiating any experimental work. A methodical start is critical to avoiding common pitfalls and ensuring the generation of high-quality, reliable data.

Q1: I have just synthesized or received 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline. Where do I even begin with solvent selection?

A1: The fundamental principle of "like dissolves like" is your best starting point.[1] Let's break down the structure of your molecule:

• Aniline Moiety: The primary amine (-NH2) group on the phenyl ring is polar and capable of hydrogen bonding. This suggests potential solubility in polar protic solvents.

• 1,2,4-Oxadiazole Ring: This heterocyclic ring contains nitrogen and oxygen atoms, contributing to the molecule's polarity and ability to act as a hydrogen bond acceptor. The electron-deficient nature of this ring system can influence its interactions with solvents.[2]

• Ethyl Group: This is a small, nonpolar alkyl group which will have a minor influence, slightly increasing lipophilicity compared to a methyl analog.

Based on this analysis, a logical first step is to screen a range of solvents with varying polarities. A recommended starting set would include:

• Polar Protic Solvents: Methanol, Ethanol, Isopropanol (IPA)

• Polar Aprotic Solvents: Acetonitrile (ACN), Acetone, Tetrahydrofuran (THF), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)

• Nonpolar Solvents: Toluene, Dichloromethane (DCM), Ethyl Acetate

DMSO is often used as a "universal" organic solvent for challenging compounds and is a good choice for preparing high-concentration stock solutions for initial biological screening.[3]

Q2: How pure does my compound need to be before I start measuring its solubility?

A2: This is a critical point. The presence of impurities can significantly affect solubility measurements. For instance, a highly soluble impurity could lead to an overestimation of your compound's solubility, while an insoluble impurity could lead to an underestimation. Before beginning, ensure your 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline is of high purity (ideally >98%), confirmed by analytical techniques such as NMR, LC-MS, or elemental analysis. The protocols you use for solubility determination should be self-validating, meaning they should be reproducible and consistent.

Q3: What is the difference between kinetic and thermodynamic solubility, and which one should I measure?

A3: This is a crucial distinction for drug development professionals.

• Kinetic Solubility: This is typically measured by adding a concentrated DMSO stock of your compound to an aqueous or organic medium and observing the concentration at which it precipitates.[4][5] This is a high-throughput method often used in early drug discovery. The resulting value can be influenced by the rate of addition and the presence of DMSO as a co-solvent.

• Thermodynamic Solubility: This is the true equilibrium solubility, measured by adding an excess of the solid compound to the solvent, allowing it to reach equilibrium (typically by shaking for 24-48 hours), and then measuring the concentration of the dissolved compound in the supernatant.[6] This method is lower-throughput but provides the definitive solubility value, which is essential for formulation and process chemistry.

For optimizing solubility in organic solvents for applications like reaction chemistry, purification, or crystallization, thermodynamic solubility is the more relevant parameter.

Experimental Protocol: Systematic Solvent Screening for Thermodynamic Solubility

This protocol outlines a robust, step-by-step method for determining the thermodynamic solubility of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline in a panel of organic solvents.

Materials:

• Purified 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline (>98% purity)

• A panel of selected organic solvents (HPLC grade or equivalent)

• 2 mL glass vials with screw caps

• Analytical balance (4 decimal places)

• Vortex mixer

• Thermostatically controlled shaker/incubator

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Calibrated pipettes

• HPLC or UV-Vis spectrophotometer for concentration analysis

Methodology:

• Preparation: Accurately weigh approximately 5-10 mg of your compound into each of the labeled 2 mL glass vials. Record the exact mass.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the first solvent to the corresponding vial. Cap the vial tightly.

• Equilibration: Place the vials in a shaker incubator set to a constant temperature (e.g., 25 °C). Agitate the samples for at least 24 hours to ensure equilibrium is reached. The presence of undissolved solid material must be visually confirmed at the end of the equilibration period.[6]

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the excess solid.

• Sample Dilution: Carefully remove a known aliquot (e.g., 100 µL) of the clear supernatant without disturbing the solid pellet. Dilute this aliquot with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration that falls within the linear range of your analytical method.

• Concentration Analysis: Determine the concentration of the diluted sample using a pre-validated HPLC or UV-Vis method.

• Calculation: Calculate the original solubility in mg/mL or mol/L, remembering to account for the dilution factor.

• Repeat: Repeat steps 2-7 for each solvent in your screening panel.

This entire process can be visualized by the following workflow:

Caption: Troubleshooting decision tree for solubility experiments.

Q6: I'm observing degradation of my compound in certain solvents. How do I manage this?

A6: Compound instability can compromise your results. The aniline functional group can be susceptible to oxidation, and certain solvents can promote degradation, especially at elevated temperatures.

• Confirm Degradation: Use an HPLC method that can separate your parent compound from any degradants. Compare the peak purity of your sample before and after the solubility experiment.

• Use Inert Atmosphere: If oxidation is suspected, perform the equilibration under an inert atmosphere of nitrogen or argon.

• Avoid Reactive Solvents: Be cautious with solvents that could potentially react with your compound. For example, ensure your chlorinated solvents (like DCM) are stabilized.

• Lower the Temperature: If degradation is observed at elevated temperatures, you may be limited to working at room temperature or below.

• Reduce Equilibration Time: For unstable compounds, you may need to determine the minimum time required to reach equilibrium to minimize degradation. This would require a time-course study (e.g., sampling at 2, 4, 8, 16, and 24 hours).

Data Presentation

For clarity and comparative purposes, your final solubility data should be summarized in a well-structured table.

Table 1: Solubility of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline at 25 °C

Solvent Class	Solvent	Polarity Index	Solubility (mg/mL)	Solubility (mol/L)	Observations
Polar Protic	Methanol	5.1	e.g., 15.2	e.g., 0.080	Clear solution
Ethanol	4.3	e.g., 8.5	e.g., 0.045	Clear solution
Polar Aprotic	DMSO	7.2	e.g., >100	e.g., >0.528	Very soluble
Acetonitrile	5.8	e.g., 5.1	e.g., 0.027	Sparingly soluble
Acetone	5.1	e.g., 12.8	e.g., 0.068	Clear solution
Nonpolar	Toluene	2.4	e.g., <0.1	e.g., <0.0005	Insoluble
Dichloromethane	3.1	e.g., 2.3	e.g., 0.012	Sparingly soluble

Note: The values presented in this table are hypothetical and for illustrative purposes only. You must determine these values experimentally.

By following the structured approach, protocols, and troubleshooting guides outlined in this document, you will be well-equipped to systematically characterize and optimize the solubility of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline in a variety of organic solvents, paving the way for its successful use in your research and development endeavors.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Insolubility of Novel Small Molecule Inhibitors in Aqueous Solutions.
• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
• Benchchem. (n.d.). Technical Support Center: Recrystallization of Substituted Anilines.
• Slideshare. (n.d.). Methods of solubility enhancements.
• Rheolution. (n.d.). Measuring the solubility of pharmaceutical compounds using NEPHEL.O.
• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• American Pharmaceutical Review. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds.
• ACS Publications. (n.d.). On the Effect of Temperature on Aqueous Solubility of Organic Solids.
• Chemistry LibreTexts. (2022, July 4). 13.4: Effects of Temperature and Pressure on Solubility.
• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS.
• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs.
• Pharmaceutical Technology. (2022, January 3). Tackling the Big Issue of Solubility.
• ResearchGate. (n.d.). On the Effect of Temperature on Aqueous Solubility of Organic Solids.
• Benchchem. (n.d.). Technical Support Center: Recrystallization of 3-Methyl-4-(pyridin-4-yl)aniline.
• International Journal of Pharmaceutical Sciences Review and Research. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
• PMC. (n.d.). Insoluble drug delivery strategies: review of recent advances and business prospects.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• Journal of Pharma and Biomedics. (2025, August 13). Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential.

Sources

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• 2. jpbsci.com [jpbsci.com]
• 3. benchchem.com [benchchem.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. bmglabtech.com [bmglabtech.com]
• 6. lup.lub.lu.se [lup.lub.lu.se]

Purification strategies for oxadiazole aniline intermediates

Technical Support Center: Purification Strategies for Oxadiazole Aniline Intermediates

Current Status: Online Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: OXD-PUR-001 Subject: Troubleshooting Isolation & Purity of 1,2,4- and 1,3,4-Oxadiazole Anilines

Introduction: The "Privileged Scaffold" Challenge

Welcome to the technical support hub. You are likely here because your oxadiazole aniline intermediate—a critical "privileged scaffold" in modern drug discovery due to its bioisosteric properties—is behaving poorly.

Whether you are synthesizing a 1,2,4-oxadiazole (typically via amidoxime condensation) or a 1,3,4-oxadiazole (via hydrazide cyclization), the presence of the free aniline amine introduces distinct purification challenges: oxidation sensitivity, "streaking" on silica, and amphoteric solubility issues.

Below is a curated troubleshooting guide designed to move you from crude reaction mixtures to analytical-grade material.

Part 1: Initial Isolation (The "Crash Out" Phase)

Q: My reaction mixture is a dark, viscous oil. How do I initiate precipitation?

A: This is common, particularly in one-pot cyclizations using high-boiling solvents like DMSO or DMF. Do not attempt direct chromatography on the crude oil; it will overload your column.

Protocol:

• The Water Crash: Pour your reaction mixture slowly into 10 volumes of ice-cold water with vigorous stirring. The sudden polarity shift often forces the hydrophobic oxadiazole to precipitate.

• Inducing Nucleation: If it oils out instead of solidifying, scratch the flask walls with a glass rod or add a seed crystal.

• The "Goo" Fix: If a sticky gum forms, decant the water, dissolve the gum in a minimal amount of hot ethanol, and let it cool slowly.

Q: My product is trapped in the aqueous layer during workup. Why?

A: You likely have a pH issue.[1] The aniline nitrogen can be protonated (forming a water-soluble salt) if the reaction quench was acidic.[2]

• Fix: Adjust the aqueous layer to pH 8–9 using saturated NaHCO₃ or dilute NaOH. The free base aniline should precipitate or become extractable into ethyl acetate (EtOAc).

Part 2: Chemical Purification (Acid-Base Extraction)

Q: I have non-basic impurities (unreacted ester/acid or neutral side products). How do I remove them without a column?

A: Use the "Chemical Filter" method. This exploits the basicity of the aniline amine to separate it from neutral or acidic contaminants.[1][2][3][4] This is the most robust orthogonal purification method for this class of compounds.

Workflow Diagram: Acid-Base Extraction Logic

Caption: Selective isolation of basic aniline intermediates from neutral/acidic impurities using pH switching.

Critical Warning: 1,2,4-oxadiazoles can be sensitive to strong bases (ring cleavage). Use mild bases like Na₂CO₃ or dilute NaOH, and avoid prolonged exposure to pH > 12.

Part 3: Recrystallization Strategies

Q: The product "oils out" during recrystallization. How do I fix this?

A: Oiling out occurs when the boiling point of your solvent is higher than the melting point of the compound, or when the compound is too soluble in the hot solvent.[5]

Troubleshooting Table: Solvent Selection Matrix

Solvent System	Polarity	Application	Troubleshooting Notes
Ethanol (95%)	High	General Purpose	Good first choice. If oiling occurs, add water dropwise to the hot solution until turbid, then cool.
EtOAc / Hexanes	Medium	Non-polar impurities	Dissolve in min.[6] hot EtOAc. Add warm Hexanes until cloudy. Excellent for removing tarry residues.
Toluene	Low	High MP compounds	Good for very stable, high-melting oxadiazoles. Requires high heat; ensure product stability.
Acetonitrile	Medium	Polar impurities	Useful if the product is very polar. cooling often yields needles.

Expert Tip: If oiling persists, use the "Seeding at the Cloud Point" technique. Add a seed crystal just as the hot solution becomes slightly turbid (cloud point). This provides a template for the oil droplets to crystallize onto.

Part 4: Chromatography Troubleshooting

Q: My compound streaks/tails on the TLC plate and column. I'm losing yield.

A: Aniline amines interact strongly with the acidic silanols on silica gel, causing peak broadening (tailing).

The Solution: Neutralize the stationary phase.

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% NH₄OH to your mobile phase (e.g., 1% TEA in Hexane/EtOAc).

• Pre-washing: Flush the silica column with the mobile phase containing the modifier before loading your sample.

Q: I see a persistent impurity just below my product spot.

A: This is often the O-acylamidoxime intermediate (in 1,2,4-oxadiazole synthesis) that failed to cyclize.

• Diagnosis: Check the NMR. The intermediate will lack the characteristic chemical shift of the fully aromatic oxadiazole.

• Fix: Reflux the crude material in toluene or acetic acid (if stable) to force the cyclization before attempting purification again.

Diagram: Purification Decision Tree

Caption: Logical flow for selecting the appropriate purification method based on crude purity.

Part 5: Stability & Storage

Q: My white solid turned yellow/brown after a week. Is it degrading?

A: Likely yes. Anilines are prone to air oxidation, forming colored quinoid impurities even at trace levels (<0.1%).

• Prevention: Store the purified intermediate under an inert atmosphere (Nitrogen/Argon) at -20°C.

• Rescue: If discoloration occurs, dissolve in EtOAc and wash with a dilute solution of sodium bisulfite (reducing agent) or pass through a small pad of activated charcoal.

References

• BenchChem Technical Support. (2025).[5][7][8] Optimization of Recrystallization for High Purity 4-(1,2,4-Oxadiazol-3-yl)benzaldehyde. Retrieved from

• National Institutes of Health (NIH). (2022). Rapid Multistep Synthesis of 1,2,4-Oxadiazoles in a Single Continuous Microreactor Sequence. PMC. Retrieved from

• Organic Chemistry Portal. (2023). Synthesis of 1,2,4-oxadiazoles.[9][10][11][12][13][14][15] Retrieved from

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization.[5][6][7][15][16] Department of Chemistry. Retrieved from

• West Virginia University. (n.d.). Separating Organic Components of a Mixture by Acid/Base Extraction.[1][3][4] Retrieved from

Sources

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• 3. academics.su.edu.krd [academics.su.edu.krd]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 10. jetir.org [jetir.org]
• 11. Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rapid Multistep Synthesis of 1,2,4-Oxadiazoles in a Single Continuous Microreactor Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Development of 1,2,4-Oxadiazole Antimicrobial Agents to Treat Enteric Pathogens within the Gastrointestinal Tract - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Reagents & Solvents [chem.rochester.edu]

Troubleshooting cyclodehydration failures in oxadiazole synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for oxadiazole synthesis. This resource is designed to provide in-depth troubleshooting guidance for common challenges encountered during the cyclodehydration step of 1,3,4-oxadiazole and 1,2,4-oxadiazole formation. As Senior Application Scientists, we understand that while the synthesis of these valuable heterocyclic motifs is well-established, achieving high yields and purity can be hindered by a variety of factors. This guide offers practical, experience-driven solutions to overcome these hurdles.

Part 1: Troubleshooting 1,3,4-Oxadiazole Synthesis

The cyclodehydration of N,N'-diacylhydrazines or the oxidative cyclization of N-acylhydrazones are the most common routes to 1,3,4-oxadiazoles.[1][2] Failures in these reactions often trace back to the choice of cyclodehydrating agent, reaction conditions, or the purity of the starting materials.

Frequently Asked Questions (FAQs)

Q1: My cyclodehydration of an N,N'-diacylhydrazine is resulting in a low yield or no product. What are the likely causes?

A1: This is a frequent issue that can often be resolved by systematically evaluating the following factors:

• Choice of Cyclodehydrating Agent: The reactivity of the N,N'-diacylhydrazine will dictate the required strength of the dehydrating agent. For many substrates, common reagents like phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), and polyphosphoric acid (PPA) are effective.[1][2][3] However, for less reactive or sterically hindered substrates, more powerful reagents such as trifluoromethanesulfonic anhydride ((CF₃SO₂)₂O) or the Burgess reagent may be necessary.[1][2]

• Reaction Temperature and Time: Many cyclodehydration reactions require heating to proceed at an appreciable rate.[1] If you are running the reaction at room temperature, a gradual increase in temperature may be required. Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and prevent decomposition of the product at elevated temperatures. Microwave-assisted synthesis can also be a powerful tool to accelerate these reactions.[1][4]

• Purity of the N,N'-diacylhydrazine: Impurities in the starting material can interfere with the cyclization. Ensure your diacylhydrazine is thoroughly purified, typically by recrystallization, before proceeding.

• Anhydrous Conditions: Many cyclodehydrating agents are sensitive to moisture. Ensure you are using anhydrous solvents and a dry reaction setup, preferably under an inert atmosphere (e.g., nitrogen or argon).

Q2: I am observing a significant amount of a sulfur-containing impurity in my 1,3,4-oxadiazole synthesis. What is the likely source?

A2: The most probable impurity is the corresponding 1,3,4-thiadiazole. This is a common side product when using sulfur-containing reagents, such as Lawesson's reagent or P₄S₁₀, with the intention of forming an oxadiazole from a diacylhydrazine.[5] The thermodynamically stable thiadiazole ring can sometimes be the favored product.

Solution: To favor the formation of the 1,3,4-oxadiazole, it is critical to use a non-sulfur-containing cyclizing agent. Reagents such as POCl₃, SOCl₂, or PPA are the preferred choice for the cyclization of diacylhydrazines.[5]

Q3: I am attempting an oxidative cyclization of an N-acylhydrazone to form a 1,3,4-oxadiazole, but the reaction is not proceeding. What should I try?

A3: Oxidative cyclization offers a milder alternative to harsh dehydrating agents. If you are facing issues, consider the following:

• Choice of Oxidizing Agent: A variety of oxidizing agents can be employed for this transformation, including ceric ammonium nitrate (CAN), bromine (Br₂), potassium permanganate (KMnO₄), lead(IV) oxide (PbO₂), and hypervalent iodine reagents.[1][2] The optimal oxidant will be substrate-dependent. If one is proving ineffective, screening a panel of others is a logical next step.

• Purity of the N-acylhydrazone: As with diacylhydrazines, the purity of the starting N-acylhydrazone is paramount. These compounds can often be purified by recrystallization.[6] Microwave-assisted synthesis can also provide a rapid and efficient method for preparing high-purity N-acylhydrazones.[6]

• Reaction Conditions: The choice of solvent and temperature can significantly impact the reaction outcome. Many oxidative cyclizations proceed well at room temperature, but gentle heating may be required in some cases.

Experimental Protocol: General Procedure for POCl₃-Mediated Cyclodehydration

This protocol provides a general guideline for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles from N,N'-diacylhydrazines using phosphorus oxychloride.

• To a round-bottom flask charged with the N,N'-diacylhydrazine (1 equivalent), add phosphorus oxychloride (5-10 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux (the optimal temperature and time will be substrate-dependent and should be monitored by TLC).[1]

• After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution) until the product precipitates.

• Collect the solid product by filtration, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or methanol).[1]

Part 2: Troubleshooting 1,2,4-Oxadiazole Synthesis

The synthesis of 1,2,4-oxadiazoles most commonly proceeds via the cyclization of an O-acylamidoxime intermediate.[7][8] This intermediate is typically formed by the reaction of an amidoxime with a carboxylic acid or its derivative.[9]

Frequently Asked Questions (FAQs)

Q1: My reaction to form a 1,2,4-oxadiazole from an amidoxime and a carboxylic acid is failing. What are the common pitfalls?

A1: This two-step, one-pot synthesis is highly efficient but can be prone to failure if not optimized. Key areas to investigate include:

• Inefficient Coupling Reagent: The initial formation of the O-acylamidoxime is a critical step. While various coupling reagents can be used, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is often highly effective.[7] Other reagents like HBTU, TBTU, and CDI are also viable but may require more optimization.[7]

• Incomplete Cyclization: The O-acylamidoxime intermediate may not be converting to the final product. This can be due to insufficient temperature or reaction time. Increasing the reaction temperature (typically 80-150 °C) or prolonging the reaction time can promote cyclization.[7] Microwave heating is also a very effective method for accelerating this step.[7]

• Hydrolysis of the Intermediate: The O-acylamidoxime is susceptible to hydrolysis, which will revert it back to the starting materials.[7][10] It is crucial to use anhydrous solvents and reagents and to perform the reaction under an inert atmosphere.

Q2: I have isolated the O-acylamidoxime intermediate, but I am struggling with the final cyclodehydration step. What can I do?

A2: If you have successfully formed the O-acylamidoxime, several strategies can be employed to facilitate the final ring closure:

• Thermal Cyclization: Heating the reaction mixture is the most common method. Refluxing in a solvent like toluene or xylene is a standard procedure.[7]

• Base-Mediated Cyclization: The use of a suitable base can promote cyclization. Non-nucleophilic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or TBAF (Tetrabutylammonium fluoride) in an anhydrous solvent can be effective while minimizing hydrolysis.[10]

• Microwave Irradiation: As mentioned previously, microwave heating can dramatically reduce reaction times and improve yields for the cyclization step.[7]

Q3: I am observing the formation of by-products in my 1,2,4-oxadiazole synthesis. What are they likely to be?

A3: The most common by-product is the cleavage of the O-acylamidoxime intermediate, which results in the formation of the corresponding amidoxime and a nitrile.[5] Another potential side reaction is the Boulton-Katritzky rearrangement, which can lead to the formation of other heterocyclic isomers.[10] Careful control of the reaction temperature and choice of base can help to minimize these side reactions.

Troubleshooting Workflow for 1,2,4-Oxadiazole Synthesis

Caption: Troubleshooting decision tree for 1,2,4-oxadiazole synthesis.

Part 3: Characterization of Oxadiazoles

Proper characterization of the final product is essential to confirm a successful synthesis. The following spectroscopic techniques are routinely used:

• Infrared (IR) Spectroscopy: The disappearance of the N-H and C=O stretching bands of the starting hydrazide or diacylhydrazine and the appearance of characteristic peaks for the C=N and C-O-C bonds of the oxadiazole ring are indicative of product formation.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the synthesized oxadiazole. The chemical shifts of the protons and carbons in the final product will be distinct from the starting materials.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the product and to confirm its molecular formula.[11]

Summary of Common Cyclodehydration Reagents

Reagent	Precursor	Isomer	Notes
Phosphorus Oxychloride (POCl₃)	N,N'-diacylhydrazine	1,3,4-	Widely used, effective for many substrates.[1][2][12]
Thionyl Chloride (SOCl₂)	N,N'-diacylhydrazine	1,3,4-	Another common and effective reagent.[1][2]
Polyphosphoric Acid (PPA)	N,N'-diacylhydrazine	1,3,4-	Often requires higher temperatures.[1][2]
Trifluoromethanesulfonic Anhydride	N,N'-diacylhydrazine	1,3,4-	A powerful reagent for less reactive substrates.[1][2]
Burgess Reagent	N,N'-diacylhydrazine	1,3,4-	Mild and effective for a range of substrates.[1]
HATU/DIPEA	Amidoxime + Carboxylic Acid	1,2,4-	Highly efficient coupling and cyclization.[7]
Thermal/Microwave Heating	O-acylamidoxime	1,2,4-	Promotes the final cyclodehydration step.[7]
DBU/TBAF	O-acylamidoxime	1,2,4-	Base-mediated cyclization, minimizes hydrolysis.[10]

References

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022). MDPI. [Link]

• Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. (2022). PMC. [Link]

• Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs. ResearchGate. [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Oxadiazole Congeners. PMC. [Link]

• Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties. (2012). Beilstein Journals. [Link]

• New Oxadiazole Derivatives with Ag NPs :Synthesis, Characterization and Antimicrobial Screening. ResearchGate. [Link]

• Synthesis, characterization and antibacterial evaluation of 1,3,4-oxadiazole derivatives. (2019). Iraqi Journal of Pharmaceutical Sciences. [Link]

• Recent Advances in Synthetic Approaches for 1,3,4- Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. ResearchGate. [Link]

• Synthesis of 1,3,4-oxadiazoles from 1,2-diacylhydrazines using [Et2NSF2]BF4 as a practical cyclodehydration agent. Semantic Scholar. [Link]

• Fast Synthesis of N-Acylhydrazones Employing a Microwave Assisted Neat Protocol. (2010). ACS Publications. [Link]

• Synthesis of 1,3,4-Oxadiazoles from 1,2-Diacylhydrazines using SO2F2 as a Simple and Practical Cyclization Reagent. ResearchGate. [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Preprints.org. [Link]

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. (2021). MDPI. [Link]

• Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. (2004). ACS Publications. [Link]

• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. (2022). Journal of Chemical Reviews. [Link]

• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research. [Link]

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PMC. [Link]

• Overview of 1,3,4-Oxadiazole Synthesis and Biological Activities. ResearchGate. [Link]

• Synthesis and characterization of four N-acylhydrazones as potential O,N,O donors for Cu2+. Semantic Scholar. [Link]

• Phosphorus oxychloride (POCl3)‐mediated synthetic process for... ResearchGate. [Link]

• Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. (2022). MDPI. [Link]

• SYNTHESIS, CHARACTERIZATION, CONFORMATIONAL STUDY AND ANTIBACTERIAL ACTIVITY OF N-ACYLHYDRAZONES. UTAR Institutional Repository. [Link]

• Synthesis of 1,3,4-oxadiazoles. Organic Chemistry Portal. [Link]

• 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. PMC. [Link]

• Mechanistic Studies and Derivative Effects In 1, 3, 4- Oxadiazole Synthesis Via Cyclodehydration Reactions. (2019). Rowan University Digital Works. [Link]

• SYNTHESIS AND CHARACTERIZATION OF 1,3,4-OXADIAZOLES BEARING AN INDOLE RING. UTAR Institutional Repository. [Link]

• (PDF) POCl3-assisted synthesis of 2-amino-1,3,4-thiadiazole/1,3,4-oxadiazole derivatives as anti-influenza agents. (2022). ResearchGate. [Link]

• Full article: Synthesis and Characterization of Novel Benzothiazinonic N-Acylhydrazone Derivatives. Taylor & Francis Online. [Link]

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Optimizing reaction temperature for 1,2,4-oxadiazole ring closure

Technical Support Center: 1,2,4-Oxadiazole Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for the synthesis of 1,2,4-oxadiazoles, with a specific focus on optimizing the critical ring closure step. Here, we will address common challenges, provide troubleshooting strategies, and offer detailed protocols to enhance the efficiency and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind 1,2,4-oxadiazole ring closure, and why is temperature a critical parameter?

A1: The most common and versatile method for synthesizing 3,5-disubstituted 1,2,4-oxadiazoles involves a two-stage process: the O-acylation of an amidoxime followed by an intramolecular cyclodehydration (ring closure).[1][2] Temperature is a pivotal parameter because the cyclodehydration step requires sufficient activation energy to eliminate a molecule of water and form the stable aromatic oxadiazole ring.

Historically, this cyclization necessitated prolonged heating at high temperatures, often up to 140 °C.[1] However, the choice of modern reagents and conditions can significantly lower this energy barrier, even allowing the reaction to proceed efficiently at room temperature.[3][4][5] The optimal temperature is a delicate balance: it must be high enough to drive the reaction to completion in a reasonable timeframe but low enough to prevent the degradation of starting materials, intermediates, or the final product, and to avoid temperature-dependent side reactions.[6]

Q2: My reaction is sluggish, and I'm observing a significant amount of uncyclized O-acylamidoxime intermediate. How can I drive the cyclization to completion?

A2: The persistence of the O-acylamidoxime intermediate is a common hurdle. Here are several strategies to promote complete cyclization:

• Thermal Promotion: Gently increasing the reaction temperature is the most direct approach. For thermally stable compounds, refluxing in a suitable solvent (e.g., toluene, xylene) or using microwave irradiation can dramatically accelerate the ring closure.[7][8] Microwave heating, in particular, can offer rapid and uniform heating, leading to higher conversions in shorter reaction times.[7][9]

• Base Catalysis: The choice of base is critical. Forcing conditions are not always necessary. The use of tetrabutylammonium fluoride (TBAF) in an anhydrous solvent like THF is a highly effective method for promoting cyclization at room temperature.[10][11] Alternatively, a superbase medium like NaOH or KOH in DMSO has proven effective for one-pot syntheses, facilitating both the initial acylation and the subsequent cyclization at ambient temperatures.[1][8][12]

• Solvent Choice: The polarity and boiling point of the solvent play a crucial role. High-boiling aprotic polar solvents like DMSO, DMF, or DMA can facilitate the reaction, sometimes even at room temperature, by effectively solvating the intermediates and promoting the cyclization pathway.[1]

Q3: I'm concerned about side reactions. What are the most common temperature-induced byproducts, and how can I mitigate their formation?

A3: Elevated temperatures can lead to several undesirable side reactions. The most notable are:

• Boulton-Katritzky Rearrangement: This thermal or base-catalyzed rearrangement can lead to the formation of various heterocyclic isomers, consuming your starting material and reducing the yield of the desired 1,2,4-oxadiazole.[6] Careful control of temperature is the primary way to minimize this pathway. Running the cyclization at the lowest effective temperature is crucial.[6]

• Hydrolysis of the O-acylamidoxime Intermediate: In the presence of moisture, the intermediate can hydrolyze back to the starting amidoxime and carboxylic acid.[6] This is exacerbated at higher temperatures. To prevent this, ensure all reagents and solvents are anhydrous.

• Decomposition: Sensitive functional groups on your substrates may not be stable to prolonged heating. If you suspect decomposition, it is imperative to attempt the cyclization under milder conditions, for instance by employing a more effective catalyst system like TBAF at room temperature.[11]

Below is a troubleshooting workflow to help visualize the decision-making process when optimizing your reaction temperature.

Caption: Troubleshooting workflow for optimizing reaction temperature.

Experimental Protocols & Data

The following section provides a generalized, yet detailed, protocol for the synthesis of 1,2,4-oxadiazoles via the cyclization of an O-acylamidoxime intermediate. This protocol is adaptable, and the temperature of the cyclization step is the key variable to optimize.

Protocol: Two-Step Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

Step 1: Formation of O-Acylamidoxime Intermediate

• To a solution of the amidoxime (1.0 eq) in a suitable anhydrous solvent (e.g., Dichloromethane, THF, Pyridine) at 0 °C, add the acyl chloride (1.05 eq) dropwise.

• If not using pyridine as the solvent, add a non-nucleophilic base such as triethylamine or DIPEA (1.1 eq).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the amidoxime.

• The O-acylamidoxime can be isolated by aqueous workup and purified, or used directly in the next step. For sensitive substrates, isolation is recommended.

Step 2: Cyclodehydration to 1,2,4-Oxadiazole

This step is highly dependent on the desired reaction conditions. Three common approaches are outlined below.

Method	Temperature Range	Typical Conditions	Advantages	Disadvantages
Thermal (Conventional)	80 - 140 °C	Reflux in toluene or xylene for 4-24 hours.	Simple setup, effective for robust substrates.	High energy consumption, risk of side reactions and decomposition.
Thermal (Microwave)	100 - 160 °C	Microwave irradiation in a sealed vessel for 10-30 minutes in a solvent like THF or acetonitrile.[7][8][9]	Rapid optimization, significantly reduced reaction times, often higher yields.[7]	Requires specialized equipment.
Base-Catalyzed (Ambient)	Room Temperature	Stir with 1.1 eq of TBAF in anhydrous THF for 1-16 hours.[10]	Very mild conditions, minimizes thermal side reactions, suitable for sensitive substrates.	TBAF can be expensive and is moisture-sensitive.[11]

General Workflow Diagram

Caption: General workflow for 1,2,4-oxadiazole synthesis.

References

• Baykov, S. V., Shetnev, A. A., Semenov, A. V., Baykova, S. O., & Boyarskiy, V. P. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. International Journal of Molecular Sciences, 24(6), 5406. [Link]

• Baykov, S. V., Shetnev, A. A., Semenov, A. V., Baykova, S. O., & Boyarskiy, V. P. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PMC. [Link]

• Baykov, S. V., Shetnev, A. A., Semenov, A. V., Baykova, S. O., & Boyarskiy, V. P. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PubMed. [Link]

• Baykov, S. V., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. ResearchGate. [Link]

• Lin, L. S., et al. (2004). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters, 6(19), 3253–3256. [Link]

• Sharma, R., & Kumar, D. (2018). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. Research Journal of Pharmacy and Technology, 11(7), 3168-3176. [Link]

• Al-dujaili, A. H. (2017). The first one-pot ambient-temperature synthesis of 1,2,4-oxadiazoles from amidoximes and carboxylic acid esters. ResearchGate. [Link]

• Baykov, S. V., et al. (2022). Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters. PMC. [Link]

• Kayukova, L. A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). ResearchGate. [Link]

• da Silva, A. C. S., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. PMC. [Link]

• Kayukova, L. A. (2005). Synthesis of 1,2,4-Oxadiazoles. ResearchGate. [Link]

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Reference Data & Comparative Studies

Technical Comparison Guide: FTIR Analysis of 1,2,4-Oxadiazole vs. Amine Pharmacophores

Executive Summary

In modern drug discovery, the 1,2,4-oxadiazole ring is a critical pharmacophore, often employed as a hydrolytically stable bioisostere for esters and amides.[1][2] Its identification and differentiation from amine functional groups are pivotal during synthesis and quality control. While both groups exhibit vibrational modes in the "double bond" region (1650–1550 cm⁻¹), their distinction requires a rigorous analysis of the high-frequency N–H stretching region and the fingerprint C–O/C–N modes.

This guide provides a technical breakdown of the vibrational spectroscopy of these moieties, offering experimental protocols and logic-based identification workflows for researchers.

Fundamental Vibrational Modes

The following table synthesizes the characteristic FTIR bands. Note the critical overlap in the 1600 cm⁻¹ region and the definitive diagnostic value of the 3500–3300 cm⁻¹ range.

Table 1: Comparative Vibrational Assignments

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Diagnostic Notes
1,2,4-Oxadiazole	C=N Stretching	1590 – 1560	Medium-Strong	Often appears as a sharp band.[3] Can overlap with aromatic C=C or amine bending.
Ring Breathing	1420 – 1300	Medium	Skeletal vibrations; highly sensitive to ring substitution.
C–O–C Stretching	1100 – 1000	Strong	Characteristic ether-like stretch within the ring.
Primary Amine (1°)	N–H Stretch	3500 – 3300	Medium	Doublet (Asymmetric & Symmetric). Key differentiator from oxadiazoles.[4]
N–H Bend (Scissor)	1650 – 1580	Medium-Strong	Major Overlap Risk: Can mimic C=N or C=O bands.
C–N Stretch	1250 – 1020	Medium-Weak	Aliphatic amines. Aromatic C-N is higher (1335-1250).
N–H Wag	910 – 665	Broad, Strong	"Dirty" region; useful for confirmation if 3000+ region is ambiguous.
Secondary Amine (2°)	N–H Stretch	3500 – 3300	Weak	Singlet . Sharp peak.
N–H Bend	~1500 (Weak)	Weak/Absent	Often not diagnostic; 2° amines lack the strong scissoring band of 1° amines.
Tertiary Amine (3°)	C–N Stretch	1250 – 1020	Medium-Weak	Silent in 3500-3300 region. Difficult to identify solely by FTIR.

Technical Deep Dive

The 1,2,4-Oxadiazole Signature

The 1,2,4-oxadiazole ring is planar and aromatic. Its spectrum is dominated by the C=N stretching vibration , typically found between 1590 and 1560 cm⁻¹ . Unlike the carbonyl group (C=O) of the esters it often replaces (which appear at ~1730–1750 cm⁻¹), the oxadiazole C=N band is lower in frequency.

• Differentiation from 1,3,4-Isomer: While both isomers show C=N stretches, the 1,2,4-isomer often exhibits a distinct pattern of skeletal bands in the fingerprint region (1450–1000 cm⁻¹) due to its asymmetry.

• Bioisosteric Confirmation: The absence of a strong C=O peak at 1700+ cm⁻¹ combined with the presence of the C=N band at ~1580 cm⁻¹ is the primary evidence of successful cyclization from an O-acylamidoxime precursor.

The Amine "Trap"

Amines present a risk of misinterpretation due to the N–H scissoring (bending) vibration at 1650–1580 cm⁻¹ . In a primary amine, this band can be as intense as a carbonyl or imine stretch.

• The Solution: Always correlate the 1600 cm⁻¹ region with the 3500–3300 cm⁻¹ region .

  • Doublet (3500-3300) + Peak (1600) = Primary Amine.

  • Clean Baseline (3500-3300) + Peak (1600) = Likely Oxadiazole (or other C=N/C=C system).

Experimental Protocol: ATR vs. Transmission (KBr)

Method Selection

• ATR (Attenuated Total Reflectance): Preferred for routine screening of solid drugs and powders. Minimal prep, but effective path length is short, potentially reducing the intensity of weak N–H stretches.

• KBr Pellet (Transmission): Gold standard for structural elucidation. Provides higher sensitivity for weak bands but requires rigorous moisture control (hygroscopic KBr introduces water peaks at 3400 and 1640 cm⁻¹, which interfere directly with Amine and Oxadiazole analysis).

Detailed Workflow (ATR Focus)

• Crystal Cleaning: Clean the ZnSe or Diamond crystal with isopropanol. Ensure the background spectrum shows no residual peaks (especially at 3300 cm⁻¹ or 1640 cm⁻¹).

• Background Collection: Acquire a background scan (typically 32 scans, 4 cm⁻¹ resolution) to subtract atmospheric CO₂ (2350 cm⁻¹) and H₂O.

• Sample Application:

  • Place ~5 mg of the solid sample on the crystal center.

  • Apply pressure using the anvil until the force gauge indicates optimal contact. Note: Inconsistent pressure leads to variable peak intensities.

• Acquisition: Collect 32–64 scans.

• Post-Processing: Apply "ATR Correction" in your software (corrects for penetration depth dependence on wavelength) before comparing to KBr library spectra.

Identification Logic & Decision Tree

The following diagram illustrates the logical flow for distinguishing these functional groups in an unknown sample.

Caption: Logical workflow for differentiating Amine classes and Oxadiazole rings based on spectral hierarchy.

Synthesis Monitoring Workflow

In drug synthesis, 1,2,4-oxadiazoles are often formed by cyclizing O-acylamidoximes.[1] FTIR is an excellent tool for monitoring this reaction.

Caption: Spectral progression during the cyclization of O-acylamidoxime to 1,2,4-oxadiazole.

References

• NIST Chemistry WebBook. Infrared Spectra of Amines and Heterocycles. National Institute of Standards and Technology. Available at: [Link]

• LibreTexts Chemistry. Spectroscopy of Amines (IR and NMR). Available at: [Link][5][6][7][8][9][10][11]

• Bostrom, J., et al. Oxadiazoles in Medicinal Chemistry.[4] Journal of Medicinal Chemistry. (Contextual citation for bioisostere properties).

• ResearchGate. Vibrational Analysis of 1,2,5-Oxadiazole and Derivatives. (Provides comparative skeletal vibration data). Available at: [Link]

• Shimadzu Application News. Measurement Methods for Powder Samples (KBr vs ATR). Available at: [Link]

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A Senior Application Scientist's Guide to Differentiating Ethyl-Substituted Oxadiazole Isomers by Mass Spectrometry

For researchers, medicinal chemists, and drug development professionals, the unambiguous identification of isomeric structures is a cornerstone of rigorous scientific investigation. In the realm of heterocyclic chemistry, oxadiazoles represent a vital scaffold, yet distinguishing between their constitutional isomers, such as the 1,2,4- and 1,3,4-substituted variants, can present a significant analytical challenge. This guide provides an in-depth comparison of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of ethyl-substituted 1,2,4- and 1,3,4-oxadiazoles, offering a robust framework for their differentiation. The principles and methodologies outlined herein are grounded in established mass spectrometric theory and extensive experience with the fragmentation of small organic molecules.

The Analytical Imperative: Distinguishing Oxadiazole Isomers

The 1,2,4- and 1,3,4-oxadiazole rings, while both five-membered aromatic heterocycles containing two nitrogen atoms and one oxygen atom, exhibit distinct electronic distributions and chemical properties. These differences can significantly impact their biological activity, metabolic stability, and pharmacokinetic profiles. Consequently, the ability to confidently distinguish between, for example, 3-ethyl-1,2,4-oxadiazole, 5-ethyl-1,2,4-oxadiazole, and 2-ethyl-1,3,4-oxadiazole is paramount in drug discovery and development. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), offers a powerful tool for this purpose, provided the fragmentation patterns are well understood.

Predicted Fragmentation Pathways of Ethyl-Substituted 1,2,4-Oxadiazoles

Under electron ionization, the fragmentation of the molecular ion is dictated by the relative stability of the resulting fragment ions and neutral losses. For ethyl-substituted 1,2,4-oxadiazoles, we can anticipate a competition between fragmentation of the ethyl substituent and cleavage of the heterocyclic ring.

3-Ethyl-1,2,4-Oxadiazole and 5-Ethyl-1,2,4-Oxadiazole

The position of the ethyl group on the 1,2,4-oxadiazole ring is expected to subtly influence the fragmentation cascade. The primary fragmentation pathways are predicted to be:

• Alpha-Cleavage: This is a common fragmentation pathway for alkyl-substituted aromatic systems.[1][2] The cleavage of the C-C bond alpha to the oxadiazole ring results in the loss of a methyl radical (•CH₃), leading to a stable, resonance-delocalized cation. This is often a highly favored fragmentation route.[2]

• McLafferty-type Rearrangement: While the classic McLafferty rearrangement involves a γ-hydrogen transfer to a carbonyl group, analogous rearrangements can occur in heterocyclic systems.[3][4][5] For an ethyl-substituted oxadiazole, a hydrogen atom from the ethyl group can be transferred to a nitrogen or oxygen atom of the ring through a six-membered transition state, followed by the elimination of a neutral ethene molecule.

• Ring Cleavage: The 1,2,4-oxadiazole ring itself is susceptible to cleavage under electron ionization.[6] This can lead to the formation of characteristic fragment ions corresponding to the nitrile and acylium ions derived from the substituents.

Caption: Predicted fragmentation of 5-ethyl-1,2,4-oxadiazole.

Predicted Fragmentation Pathways of 2-Ethyl-1,3,4-Oxadiazole

The symmetric nature of the 1,3,4-oxadiazole ring leads to a potentially different fragmentation pattern compared to its 1,2,4-isomers.

• Alpha-Cleavage: Similar to the 1,2,4-isomers, alpha-cleavage with the loss of a methyl radical is expected to be a prominent fragmentation pathway.

• Ring Cleavage: The cleavage of the 1,3,4-oxadiazole ring is a key fragmentation route.[7] This can result in the formation of characteristic ions, and the symmetry of the ring may lead to a more simplified fragmentation pattern compared to the 1,2,4-isomers.

Caption: Predicted fragmentation of 2-ethyl-1,3,4-oxadiazole.

Comparative Analysis of Fragmentation Patterns

The key to differentiating these isomers lies in the subtle yet significant differences in their mass spectra. The following table summarizes the predicted key fragment ions and their corresponding neutral losses.

Predicted Fragment Ion	Neutral Loss	3-Ethyl-1,2,4-Oxadiazole	5-Ethyl-1,2,4-Oxadiazole	2-Ethyl-1,3,4-Oxadiazole	Rationale for Differentiation
[M - CH₃]⁺	•CH₃	Expected	Expected	Expected	The relative abundance of this ion may vary slightly between isomers, but it is not a primary point of differentiation.
[M - C₂H₄]⁺•	C₂H₄	Expected	Expected	Expected	The feasibility of the McLafferty-type rearrangement may differ based on the position of the heteroatoms, potentially leading to variations in the abundance of this fragment.
Ring Cleavage Fragments	Varies	Likely	Likely	Likely	The masses of the characteristic ring cleavage fragments are expected to be the most reliable indicators for distinguishing between the 1,2,4- and 1,3,4-isomers due to the different connectivity of the atoms in the heterocyclic ring. For example, the 1,3,4-oxadiazole may show a more prominent acylium ion ([C₂H₅CO]⁺).

Experimental Protocol for GC-MS Analysis

To obtain high-quality, reproducible mass spectra for the differentiation of ethyl-substituted oxadiazoles, the following GC-MS protocol is recommended.

Sample Preparation

• Solvent Selection: Use a high-purity, volatile solvent such as dichloromethane or ethyl acetate.

• Concentration: Prepare a dilute solution of the analyte (approximately 10-100 µg/mL). High concentrations can lead to detector saturation and spectral distortion.

• Internal Standard: The use of an internal standard (e.g., a deuterated analog or a compound with similar chemical properties but a different retention time) is recommended for quantitative analysis and to ensure system suitability.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: A non-polar or medium-polarity column is suitable for these analytes. A common choice is a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5ms).

• Injection:

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless (for high sensitivity) or Split (e.g., 20:1, for higher concentrations).

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

  • This program should be optimized to ensure good separation of the isomers if they are present in a mixture.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV (standard for library matching).

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-350.

  • Solvent Delay: Set appropriately to avoid filament damage from the solvent peak (e.g., 3-4 minutes).

Data Analysis

• Total Ion Chromatogram (TIC) Analysis: Identify the chromatographic peaks corresponding to the oxadiazole isomers.

• Mass Spectrum Extraction: Extract the mass spectrum for each peak.

• Background Subtraction: Perform background subtraction to obtain a clean mass spectrum of the analyte.

• Fragmentation Analysis: Analyze the fragmentation pattern, identifying the molecular ion (if present) and the key fragment ions as predicted in this guide.

• Library Search (Optional): If a commercial mass spectral library (e.g., NIST, Wiley) is available, perform a library search to aid in identification.[8][9] However, be aware that the spectra for these specific ethyl-substituted isomers may not be present in all libraries.[10][11]

Caption: GC-MS workflow for oxadiazole isomer analysis.

Conclusion

While the mass spectra of the specific ethyl-substituted oxadiazoles discussed in this guide may not be readily available in published literature, a deep understanding of fundamental mass spectrometric fragmentation principles allows for the confident prediction of their fragmentation patterns. The key to differentiating the 1,2,4- and 1,3,4-isomers lies in the analysis of the characteristic fragments arising from the cleavage of the oxadiazole ring, in conjunction with the fragmentation of the ethyl substituent. By following the detailed experimental protocol provided, researchers can generate high-quality mass spectra that, when interpreted within the framework of the predicted fragmentation pathways, will enable the unambiguous identification of these important heterocyclic isomers. This analytical rigor is essential for advancing research and development in fields where the precise chemical structure dictates function and utility.

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A Comparative Guide to Validating a Stability-Indicating HPLC Method for 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline and Its Impurities

Introduction: The Imperative of Purity in Pharmaceutical Development

In the landscape of pharmaceutical manufacturing, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. The compound 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline, a heterocyclic molecule featuring both an aniline and an oxadiazole moiety, serves as a critical intermediate or API in various drug development programs. The synthetic route and subsequent storage of such molecules can introduce impurities—residual starting materials, by-products, or degradation products—that may possess undesirable toxicological profiles or impact the stability of the final drug product.

Therefore, establishing a robust, validated analytical method to detect and quantify these impurities is a non-negotiable regulatory requirement. This guide provides a comprehensive framework for the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method, grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3] We will explore the causal logic behind methodological choices, compare alternative approaches, and provide detailed protocols to ensure your method is not only compliant but scientifically sound and reliable for its intended purpose.[2][4]

Pillar 1: Strategic Method Development—From Molecular Properties to Chromatographic Separation

A successful validation begins with a well-developed method. The choice of chromatographic conditions is dictated by the physicochemical properties of the target analyte and its potential impurities.

Analyte Characteristics:

• 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline: This molecule possesses a basic aniline group (pKa ≈ 4-5), making its retention and peak shape highly sensitive to the mobile phase pH. The oxadiazole ring is relatively stable but can be susceptible to hydrolysis under harsh acidic or basic conditions. The overall structure is moderately nonpolar.

• Potential Impurities: These can include process impurities from synthesis (e.g., unreacted amidoximes, nitriles) and degradation products formed under stress conditions (e.g., oxidation of the aniline, hydrolysis of the oxadiazole).

The Rationale for Reversed-Phase HPLC (RP-HPLC): RP-HPLC is the technique of choice for separating moderately polar to nonpolar compounds like our target analyte.[5][6] The separation occurs based on the partitioning of analytes between a polar mobile phase and a nonpolar stationary phase.

Comparative Selection of Chromatographic Conditions

The performance of an HPLC method is critically dependent on the column and mobile phase. Below is a comparison of two common starting points for method development.

Parameter	Method A: Acetonitrile Gradient	Method B: Methanol Gradient	Causality and Field Insights
Column	C18 (e.g., 150 mm x 4.6 mm, 5 µm)[5]	Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 5 µm)	A C18 column offers robust, general-purpose hydrophobic retention. A Phenyl-Hexyl column provides alternative selectivity through π-π interactions, which can be advantageous for separating aromatic analytes and impurities with subtle structural differences.
Mobile Phase A	0.1% Formic Acid in Water (pH ≈ 2.7)	20mM Ammonium Formate in Water (pH ≈ 3.5)	A low pH ensures the basic aniline moiety is protonated, minimizing peak tailing and improving chromatographic efficiency. Formic acid is a volatile modifier suitable for LC-MS, while a buffer like ammonium formate provides better pH control.
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile generally offers lower viscosity (leading to higher efficiency) and a different elution strength compared to methanol. Comparing both is crucial during development to optimize the resolution of critical impurity pairs.[5][7]
Detector	PDA/UV at 254 nm	PDA/UV at 254 nm	A Photodiode Array (PDA) detector is essential for a stability-indicating method. It allows for the assessment of peak purity and can help identify co-eluting peaks by comparing UV spectra across the peak.

Pillar 2: The Validation Workflow—A Systematic Approach

Method validation is a structured process to demonstrate that the analytical procedure is suitable for its intended purpose.[1][8][9] The relationship between key validation parameters is illustrated below.

Caption: A logical workflow for HPLC method validation, from development to ICH parameter assessment.

Pillar 3: Experimental Protocols and Acceptance Criteria

What follows are detailed protocols for each validation parameter, grounded in the ICH Q2(R1) and the revised Q2(R2) guidelines.[1][2][3][8]

System Suitability Testing (SST)

Objective: To verify that the HPLC system and procedure are operating adequately for the analysis to be performed. SST is performed before any validation run.

Experimental Protocol:

• Prepare a system suitability solution containing 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline and a known, closely eluting impurity at a concentration that produces a significant response.

• Inject this solution six replicate times.

• Calculate the key performance parameters.

Acceptance Criteria Table:

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	N > 2000	Indicates the efficiency of the column separation.
% RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the injection and system response.
Resolution (Rs)	Rs > 2.0 (between API and closest impurity)	Ensures baseline separation of adjacent peaks for accurate quantification.[1]

Specificity (Stability-Indicating Nature)

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of potential impurities, degradants, and matrix components without interference.[1][10] This is primarily achieved through forced degradation studies.

Caption: Experimental workflow for demonstrating the specificity of the analytical method.

Experimental Protocol:

• Prepare Samples: Expose solutions and solid samples of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline to the following conditions:

  • Acid: 0.1 M HCl at 60°C for 24 hours.

  • Base: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80°C for 48 hours (both solid and in solution).

  • Photolytic: Expose to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B).

• Analysis: Analyze all stressed samples, along with an unstressed control sample.

• Evaluation:

  • Assess the resolution between the main peak and all degradation product peaks.

  • Use the PDA detector to perform peak purity analysis on the main peak in each chromatogram.

  • Calculate mass balance to account for the API and all detected impurities.

Acceptance Criteria:

• The method must demonstrate resolution (Rs > 2.0) between the API peak and all impurity/degradant peaks.

• The peak purity index for the API peak in all stressed samples should be greater than 0.999, indicating no co-elution.

• A mass balance between 95.0% and 105.0% should be achieved.

Linearity

Objective: To demonstrate a proportional relationship between the detector response and the concentration of the analyte and its impurities over the specified range.

Experimental Protocol:

• Prepare a stock solution of the API and each specified impurity.

• Prepare at least five concentration levels by serial dilution. For impurities, this range should typically span from the Limit of Quantitation (LOQ) to 120% of the specification limit.[11] For the API assay, the range is typically 80% to 120% of the test concentration.[11]

• Inject each concentration level in triplicate.

• Plot a graph of mean peak area versus concentration and perform linear regression analysis.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999.

• Y-intercept: Should be close to zero and not statistically significant.

• Residuals: The data points should be randomly scattered around the regression line.

Accuracy (as Recovery)

Objective: To demonstrate the closeness of the test results obtained by the method to the true value.[10] This is typically evaluated by a recovery study.

Experimental Protocol:

• Prepare a sample matrix (e.g., a placebo or a solution of the API).

• Spike the matrix with known amounts of each impurity at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each level in triplicate (for a total of 9 determinations).

• Analyze the samples and calculate the percentage recovery of each impurity.

Acceptance Criteria Table:

Analyte	Concentration Level	Mean Recovery (%)
Impurities	50% - 150% of specification	90.0% - 110.0%
API (Assay)	80% - 120% of nominal	98.0% - 102.0%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.

Experimental Protocol:

• Repeatability (Intra-assay):

  • Prepare six individual samples of the API spiked with impurities at 100% of the specification level.

  • Analyze all six samples on the same day, with the same analyst, on the same instrument.

  • Calculate the % RSD of the results.

• Intermediate Precision:

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both sets of experiments to assess the influence of these variables.

Acceptance Criteria:

• Repeatability: % RSD should be ≤ 5.0% for impurities and ≤ 2.0% for the API assay.

• Intermediate Precision: The overall % RSD across both conditions should meet the repeatability criteria.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of an analyte that can be reliably detected (LOD) and quantified with acceptable accuracy and precision (LOQ).

Experimental Protocol (Signal-to-Noise Approach):

• LOD: Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1.

• LOQ: Determine the concentration that yields a S/N ratio of approximately 10:1.

• Confirmation: Prepare and inject solutions at the determined LOQ concentration (n=6) and confirm that the precision (% RSD) and accuracy (recovery) meet the requirements.

Acceptance Criteria:

• LOD: S/N ≥ 3.

• LOQ: S/N ≥ 10.

• Precision at LOQ: % RSD ≤ 10.0%.

• Accuracy at LOQ: Recovery should be within 80.0% - 120.0%.

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[2][12]

Experimental Protocol:

• Identify critical method parameters (e.g., mobile phase pH, column temperature, flow rate, mobile phase composition).

• Vary each parameter within a small, realistic range (e.g., pH ± 0.2 units, Temperature ± 5°C, Flow Rate ± 10%).

• Analyze a system suitability solution under each modified condition.

• Evaluate the impact on system suitability parameters, particularly resolution.

Acceptance Criteria:

• All system suitability criteria (Tailing, Plates, Resolution) must be met under all varied conditions.

• The results should not show significant deviation from the nominal method, demonstrating the reliability of the method during routine use.

Summary of Validation Parameters and Typical Acceptance Criteria

Validation Characteristic	Acceptance Criteria for Impurity Quantification	Regulatory Guideline
Specificity	No interference at the retention time of analytes; Peak Purity > 0.999	ICH Q2(R1)/Q2(R2)[1][3]
Linearity (r²)	≥ 0.999	ICH Q2(R1)/Q2(R2)[2]
Range	LOQ to 120% of specification limit	ICH Q2(R1)/Q2(R2)[11]
Accuracy (% Recovery)	90.0% - 110.0% (can widen at LOQ)	ICH Q2(R1)/Q2(R2)[10]
Precision (% RSD)	Repeatability ≤ 5.0%; Intermediate Precision ≤ 5.0%	ICH Q2(R1)/Q2(R2)[2]
LOQ	S/N ≥ 10; Precision (%RSD) ≤ 10%	ICH Q2(R1)/Q2(R2)[12]
Robustness	System suitability parameters pass under varied conditions	ICH Q2(R1)/Q2(R2)[2][12]

Conclusion

This guide has outlined a comprehensive, science-driven approach to the validation of an HPLC method for the analysis of impurities in 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)aniline. By grounding experimental choices in the physicochemical properties of the molecule and adhering to the systematic framework of the ICH guidelines, researchers and drug development professionals can build a self-validating system. The presented protocols, comparison tables, and logical diagrams serve as a robust blueprint for developing a method that is not only compliant but also accurate, precise, and fit for its intended purpose—ultimately ensuring the quality and safety of the final pharmaceutical product.

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A Researcher's Guide to the Thermal Stability of Oxadiazole Derivatives: A TGA/DSC Comparative Analysis

In the landscape of modern drug discovery and materials science, the inherent stability of a molecular scaffold is a cornerstone of its potential utility. Among the heterocyclic compounds that have garnered significant interest, oxadiazole derivatives stand out for their broad pharmacological activities and robust chemical and thermal properties.[1][2] This guide offers a comparative analysis of the thermal stability of various oxadiazole derivatives, leveraging the powerful analytical techniques of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). We will delve into the causality behind experimental choices, provide a detailed, standards-compliant protocol, and present a comparative analysis to elucidate structure-stability relationships.

The Significance of Thermal Stability for Oxadiazole Derivatives

Oxadiazole rings, particularly the 1,3,4- and 1,2,4-isomers, are prevalent in a multitude of applications, from pharmaceuticals to high-performance polymers and energetic materials.[2][3] Their thermal stability is a critical parameter that dictates their suitability for various applications. In pharmaceuticals, for instance, a compound's thermal behavior influences its shelf-life, formulation strategies, and manufacturing processes.[4][5] For materials scientists, the high thermal stability of oxadiazole-containing polymers makes them candidates for applications requiring resistance to extreme temperatures.[6] Understanding the thermal decomposition pathways and transition temperatures is therefore not merely an academic exercise but a crucial step in the development of safe, effective, and reliable products.

Deciphering Thermal Behavior: The Synergy of TGA and DSC

To comprehensively evaluate the thermal stability of oxadiazole derivatives, a dual-pronged analytical approach using TGA and DSC is indispensable. These techniques, when used in tandem, provide a more complete picture of a material's response to heat.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[7] A TGA curve provides quantitative information about decomposition temperatures, the presence of volatiles like moisture and solvents, and the composition of multi-component systems.[8]

Differential Scanning Calorimetry (DSC) , on the other hand, measures the heat flow into or out of a sample relative to a reference as a function of temperature.[9] DSC is instrumental in identifying thermal transitions such as melting (Tm), crystallization (Tc), and glass transitions (Tg), and quantifying the enthalpy changes associated with these processes.[10]

By coupling these two techniques, we can differentiate between mass loss events (decomposition, volatilization) and non-mass loss thermal events (melting, crystallization), providing a nuanced understanding of the material's thermal profile.[5]

Comparative Thermal Analysis of Oxadiazole Derivatives

The thermal stability of an oxadiazole derivative is intrinsically linked to its molecular structure. Substituents on the oxadiazole ring and the overall molecular architecture play a pivotal role in determining the decomposition temperature.

Compound/Derivative	Key Thermal Transition	Temperature (°C)	Analytical Method	Reference
4-amino-1,2,5-oxadiazol-3-yl(1H-tetrazol-5-yl)methanone oxime (Ammonium Salt)	Decomposition Temperature (Td)	275	DSC	[11]
4-amino-1,2,5-oxadiazol-3-yl(1H-tetrazol-5-yl)methanone oxime	Decomposition Temperature (Td)	265	DSC	[11]
Dinitrimine-functionalized tris-1,3,4-oxadiazole (Compound 4)	Decomposition Temperature (Td)	276	DSC	[3]
Dinitrimine-functionalized tris-1,3,4-oxadiazole (Compound 8)	Decomposition Temperature (Td)	204	DSC	[3]
Poly(2-(4-decyloxyphenyl)-5-(4-ethynylphenyl)-1,3,4-oxadiazole) (P1)	5% Weight Loss Temperature (Td)	353	TGA	[6]
Poly(2-(4-butyloxyphenyl)-5-(4-ethynylphenyl)-1,3,4-oxadiazole) (P2)	5% Weight Loss Temperature (Td)	346	TGA	[6]
2,5-bis(4-methoxyphenyl)-1,3,4-oxadiazole (Representative small molecule)	Melting Temperature (Tm)	208	DSC	[12]

Insights from the Data:

• Influence of Functional Groups: The data clearly demonstrates that the nature of the substituents significantly impacts thermal stability. For instance, the ammonium salt of the oxadiazole-tetrazole derivative exhibits a higher decomposition temperature (275 °C) compared to the parent compound (265 °C), likely due to strong ionic interactions.[11]

• Molecular Complexity and Linkages: In the series of dinitrimine-functionalized tris-1,3,4-oxadiazoles, the specific arrangement of the nitroimine groups and the overall molecular structure lead to a wide range of decomposition temperatures, from 204 °C to 276 °C.[3] This highlights the importance of the entire molecular framework, not just the core heterocycle.

• Polymeric vs. Small Molecules: As expected, polymeric structures incorporating oxadiazole moieties exhibit significantly higher thermal stability. The polyacetylene derivatives P1 and P2 show 5% weight loss temperatures well above 300 °C, attributed to the "jacket effect" of the rigid aromatic oxadiazole pendants protecting the polymer backbone.[6]

• Structure-Property Relationships: The comparison between P1 (with a decyloxy chain) and P2 (with a butyloxy chain) suggests that longer flexible side chains can influence properties like solubility and stereoregularity, which in turn can have a subtle effect on thermal stability.[6]

Experimental Protocol: A Step-by-Step Guide to TGA/DSC Analysis

The following protocol is designed to be a robust and self-validating system, grounded in the principles outlined in ASTM E1131 for Thermogravimetry and ISO 11357 for Differential Scanning Calorimetry.[13][14]

Part 1: Instrument Preparation and Calibration

• Instrument Activation and Equilibration: Power on the TGA and DSC instruments and allow for a minimum of 30 minutes of thermal equilibration.

• Gas Purge: Initiate the flow of the desired purge gas (typically high-purity nitrogen for inert atmosphere analysis) at a rate of 20-50 mL/min. This is crucial to prevent oxidative degradation and to ensure a stable baseline.

• TGA Balance Tare: Tare the TGA balance to ensure accurate mass measurements.

• DSC Calibration: Perform a temperature and enthalpy calibration of the DSC using certified reference materials (e.g., indium for melting point and enthalpy). This step is critical for data accuracy and trustworthiness.

Part 2: Sample Preparation

• Sample Weighing: Accurately weigh 3-5 mg of the oxadiazole derivative into a clean, tared TGA crucible (platinum or alumina) or DSC pan (aluminum). A small sample size minimizes thermal gradients within the sample.

• Sample Encapsulation (DSC): For DSC analysis, securely crimp a lid onto the aluminum pan. For analysis of volatile compounds, a hermetically sealed pan is recommended. For decomposition studies, a pierced lid allows for the escape of gaseous byproducts.

• Sample Loading: Carefully place the prepared crucible/pan into the respective instrument's autosampler or manual sample holder. Place an empty, tared reference pan in the DSC reference holder.

Part 3: Thermal Analysis Program

• TGA Method:

  • Equilibration: Equilibrate the sample at a starting temperature of 30 °C for 5 minutes.

  • Heating Ramp: Ramp the temperature from 30 °C to a final temperature (e.g., 600 °C) at a constant heating rate of 10 °C/min. A standard heating rate ensures comparability of data across different experiments.[6]

  • Data Acquisition: Record the mass change as a function of temperature.

• DSC Method:

  • Equilibration: Equilibrate the sample at a starting temperature of 30 °C for 5 minutes.

  • Heating Ramp: Ramp the temperature from 30 °C to a temperature above the expected melting or decomposition point at a heating rate of 10 °C/min.

  • Isothermal Hold (Optional): Hold the sample at the final temperature for a few minutes to observe any further thermal events.

  • Cooling Ramp (Optional): Cool the sample back to the starting temperature at a controlled rate to study crystallization behavior.

  • Second Heating Ramp (Optional): A second heating scan can be useful for observing the glass transition temperature of the amorphous phase.

  • Data Acquisition: Record the heat flow as a function of temperature.

Part 4: Data Analysis and Interpretation

• TGA Data Analysis:

  • Determine the onset temperature of decomposition (Tonset) and the peak decomposition temperature (Tpeak) from the derivative of the TGA curve (DTG curve).

  • Quantify the percentage of mass loss at different decomposition stages.

  • Identify the temperature at which 5% mass loss occurs (Td5%) as a common metric for initial decomposition.

• DSC Data Analysis:

  • Identify and quantify the melting point (Tm) as the peak of the endothermic melting transition.

  • Determine the glass transition temperature (Tg) as a step change in the baseline.

  • Calculate the enthalpy of fusion (ΔHf) by integrating the area under the melting peak.

Visualizing the Workflow and Relationships

To better illustrate the experimental process and the interplay of factors influencing thermal stability, the following diagrams are provided.

Caption: A flowchart outlining the key steps in the TGA/DSC analysis of oxadiazole derivatives.

Caption: The relationship between molecular structure, intermolecular forces, and the resulting thermal stability of oxadiazole derivatives.

Conclusion

The thermal stability of oxadiazole derivatives is a multifaceted property governed by intricate structure-property relationships. A systematic investigation using TGA and DSC, guided by standardized protocols, is paramount for elucidating these relationships and for the rational design of novel compounds with tailored thermal properties. The data presented herein underscores the significant influence of substituents, molecular architecture, and intermolecular forces on the thermal behavior of this important class of heterocyclic compounds. For researchers in drug development and materials science, a thorough understanding of these principles is essential for harnessing the full potential of oxadiazole derivatives in their respective fields.

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